Cas no 5784-78-1 (phenyl(3-phenyl-2-quinoxalinyl)-Methanone)

• Product Name: phenyl(3-phenyl-2-quinoxalinyl)-Methanone
• CAS No: 5784-78-1
• MF: C₂₁H₁₄N₂O
• MW: 310.34866476059
• MDL: MFCD02252686
• CID: 947637
• PubChem ID: 314065
• Update Time: 2025-06-07

phenyl(3-phenyl-2-quinoxalinyl)-Methanone Chemical and Physical Properties

Names and Identifiers

• phenyl(3-phenyl-2-quinoxalinyl)-Methanone
• phenyl-(3-phenylquinoxalin-2-yl)methanone
• 2-benzoyl-3-phenylquinoxaline
• 2-phenyl-3-benzoylquinoxaline
• AC1L7OUE
• AC1Q5CWW
• CTK1H0371
• NSC230376
• Oprea1_307584
• Phenyl-(3-phenyl-chinoxalin-2-yl)-keton
• phenyl-(3-phenyl-quinoxalin-2-yl)-ketone
• phenyl(3-phenylquinoxalin-2-yl)methanone
• phenyl-(3-phenyl-quinoxalin-2-yl)-methanone
• DTXSID80310694
• PHENYL(3-PHENYL-2-QUINOXALINYL)METHANONE
• MFCD02252686
• 5784-78-1
• Phenyl-(3-phenylquinoxalin-2-yl)-methanone
• SCHEMBL10572565
• NSC-230376
• CS-0289917
• Z56791243
• AKOS001017059

• MDL： MFCD02252686
• Inchi： 1S/C21H14N2O/c24-21(16-11-5-2-6-12-16)20-19(15-9-3-1-4-10-15)22-17-13-7-8-14-18(17)23-20/h1-14H
• InChI Key： DSPLYTPJGJDWPA-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C(C2C=CC=CC=2)=NC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 310.11072
• Monoisotopic Mass: 310.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• Density: 1.224
• Boiling Point: 521°C at 760 mmHg
• Flash Point: 263.4°C
• Refractive Index: 1.67
• PSA: 42.85
• LogP: 4.52780

Additional information on phenyl(3-phenyl-2-quinoxalinyl)-Methanone

Exploring Phenyl(3-phenyl-2-quinoxalinyl)-Methanone (CAS No. 5784-78-1): Properties, Applications, and Innovations

Phenyl(3-phenyl-2-quinoxalinyl)-Methanone (CAS No. 5784-78-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This quinoxaline derivative features a unique molecular structure, combining a phenyl group with a methanone moiety, which contributes to its versatile reactivity and potential applications. Researchers are increasingly exploring its role in drug discovery, particularly as a scaffold for kinase inhibitors and fluorescence probes, aligning with the growing demand for targeted therapies and diagnostic tools.

The compound’s structural complexity and electronic properties make it a subject of interest in organic electronics. With the rise of flexible displays and OLED technologies, 5784-78-1 is being investigated for its potential in light-emitting materials. Its aromatic stacking behavior could enhance charge transport, addressing common challenges in energy-efficient devices. This aligns with global trends toward sustainable technology, a topic frequently searched in scientific and industrial forums.

In synthetic chemistry, phenyl(3-phenyl-2-quinoxalinyl)-Methanone serves as a key intermediate for constructing heterocyclic compounds. Its reactivity with nucleophiles and metal-catalyzed coupling reactions opens avenues for customized molecular design. Recent publications highlight its utility in cross-coupling reactions, a hot topic in green chemistry due to the push for atom-efficient syntheses. Such applications resonate with researchers searching for eco-friendly catalysts or waste-reduction strategies.

From an analytical perspective, the compound’s UV-Vis absorption and fluorescence emission profiles are under study for sensor development. With increasing interest in environmental monitoring, derivatives of 5784-78-1 could be tailored to detect heavy metals or organic pollutants, addressing frequent queries about real-time detection methods. Its photostability further supports long-term applications in bioimaging, a trending niche in cancer research.

Despite its promise, challenges like solubility optimization and large-scale synthesis remain active areas of investigation. Innovations in microwave-assisted synthesis or continuous flow chemistry—popular keywords in process chemistry—could overcome these hurdles. As industries prioritize cost-effective production, methodologies leveraging 5784-78-1 are likely to gain traction, especially in high-value chemical markets.

In conclusion, phenyl(3-phenyl-2-quinoxalinyl)-Methanone exemplifies the intersection of fundamental research and applied science. Its multifaceted roles—from pharmaceutical intermediates to advanced materials—reflect its adaptability to contemporary scientific demands. By addressing user-searched themes like sustainable synthesis and functional materials, this compound remains at the forefront of innovation-driven chemistry.